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Compound of Interest

Compound Name: Pimelate

Cat. No.: B1236862 Get Quote

An In-depth Technical Guide to the Chemical Structure and Properties of Pimelate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and biochemical significance of pimelate. The information is intended for

researchers, scientists, and professionals in the field of drug development who are interested in

the fundamental characteristics and biological roles of this dicarboxylic acid.

Chemical Structure and Identification
Pimelate is the conjugate base of pimelic acid, a seven-carbon α,ω-dicarboxylic acid. The

systematic IUPAC name for pimelic acid is heptanedioic acid.[1][2][3][4] It is a linear saturated

dicarboxylic acid, and its structure consists of a five-carbon chain flanked by two carboxyl

groups.[2]

Table 1: Chemical Identifiers for Pimelic Acid
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Identifier Value

IUPAC Name heptanedioic acid[1][5]

Other Names
1,5-Pentanedicarboxylic acid, Heptane-1,7-dioic

acid[2][4]

CAS Number 111-16-0[2]

Chemical Formula C₇H₁₂O₄[2]

SMILES OC(=O)CCCCCC(O)=O[3]

InChI
InChI=1S/C7H12O4/c8-6(9)4-2-1-3-5-

7(10)11/h1-5H2,(H,8,9)(H,10,11)[3][4]

InChIKey WLJVNTCWHIRURA-UHFFFAOYSA-N[3][4]

Physicochemical Properties
Pimelic acid exists as a white crystalline solid at room temperature.[2] Its physical and chemical

properties are summarized in the table below.

Table 2: Physicochemical Properties of Pimelic Acid
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Property Value

Molar Mass 160.17 g/mol [6][7]

Melting Point 103-106 °C[1][5]

Boiling Point 342 °C (decomposes)[1][6][7][8]

Density 1.28 g/cm³[1][7]

Water Solubility 50 g/L at 20 °C[6][8]

Solubility in other solvents
Soluble in ethanol and ether; sparingly soluble

in cold benzene.[2][3][9]

pKa₁ 4.71[1][3]

pKa₂ 5.58[1]

LogP 0.61[5][6][8]

Biochemical Role: A Key Precursor in Biotin
Synthesis
Pimelate, in the form of pimeloyl-CoA or pimeloyl-ACP, is a crucial intermediate in the

biosynthesis of biotin (Vitamin B7) in many bacteria, archaea, fungi, and plants.[10][11][12][13]

Since mammals cannot synthesize biotin, the bacterial biotin synthesis pathway is a potential

target for the development of new antimicrobial agents.[12][13]

The biosynthesis of biotin can be broadly divided into two stages: the synthesis of the pimelate
moiety and the subsequent assembly of the bicyclic ring structure.[10][13] While the ring

assembly pathway is highly conserved, the synthesis of the pimelate moiety varies significantly

among different organisms.[10][14]

Several distinct pathways for pimelate biosynthesis have been identified in microorganisms:

The E. coli BioC-BioH Pathway: This pathway involves a modified fatty acid synthesis route

where malonyl-ACP is elongated to form pimeloyl-ACP.[14][15][16][17]
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The B. subtilis BioI-BioW Pathway: In this pathway, pimeloyl-ACP is produced through the

oxidative cleavage of long-chain acyl-ACPs by a cytochrome P450 enzyme, BioI.[10][11][14]

[16][17] BioW then acts as a pimeloyl-CoA synthetase, converting free pimelic acid to

pimeloyl-CoA.[10][11]

The α-proteobacteria BioZ Pathway: This pathway utilizes the novel enzyme BioZ to catalyze

the formation of pimeloyl-ACP from an intermediate in lysine degradation, glutaryl-CoA.[12]

[15]

The following diagram illustrates a generalized pathway for biotin synthesis starting from the

pimelate moiety.

Pimelate Pimeloyl-CoA BioW 7-keto-8-aminopelargonic acid
(KAPA)

 BioF 7,8-diaminopelargonic acid
(DAPA)

 BioA Dethiobiotin
(DTB)

 BioD Biotin BioB

Click to download full resolution via product page

Figure 1. Simplified Biotin Synthesis Pathway from Pimelate.

Experimental Protocols
Synthesis and Purification of Pimelic Acid
Several methods for the synthesis of pimelic acid have been reported. A common laboratory-

scale synthesis involves the oxidation of cyclohexanone.[1][18] Another established method is

the reduction of salicylic acid.[1] Industrially, pimelic acid can be produced by the oxidation of

cycloheptanone or the carbonylation of ε-caprolactone.[1][19]

A general workflow for the synthesis of pimelic acid from cyclohexanone, followed by

purification, is outlined below. The purification of crude pimelic acid can be achieved through

recrystallization from hot water or benzene, or by steam distillation to remove volatile

impurities.[20][21]
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Figure 2. Workflow for Synthesis and Purification of Pimelic Acid.
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Analytical Methods
The analysis of pimelic acid and other organic acids is typically performed using

chromatographic techniques. High-Performance Liquid Chromatography (HPLC) coupled with

UV detection is a common method for the quantification of organic acids.[22] For more complex

matrices or when higher sensitivity is required, Gas Chromatography-Mass Spectrometry (GC-

MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are employed.[22] Sample

preparation for these methods may involve extraction and derivatization steps.

Signaling Pathways
While some fatty acids, such as palmitic acid, are known to act as signaling molecules in

various cellular processes, there is currently limited direct evidence to suggest that pimelate
itself functions as a signaling molecule in a similar capacity.[23] Its primary and well-established

role in biology is as a biosynthetic precursor. Further research is needed to explore any

potential signaling functions of pimelate or its derivatives.

Conclusion
Pimelate is a dicarboxylic acid with well-defined chemical and physical properties. Its

significance in the biological realm is primarily as an essential precursor in the biotin synthesis

pathway in a wide range of organisms. The diversity of the pimelate biosynthetic pathways

across different species presents opportunities for the development of targeted antimicrobial

therapies. The established methods for its synthesis and analysis provide a solid foundation for

further research into its metabolism and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1236862#the-chemical-structure-and-properties-of-
pimelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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